Cas no 1805277-49-9 (Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805277-49-9
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4871024
• Update Time: 2025-05-24

Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-9(15)7-5(11)2-4(3-10)6(14-7)8(12)13/h2,8H,3H2,1H3
• InChI Key： GAECCPMRNRQKQD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=C(C(F)F)C(CCl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805277-49-9): A Comprehensive Overview

Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805277-49-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, incorporating both chloro and difluoromethyl substituents, makes it a versatile intermediate in the development of novel therapeutic agents.

The compound's chemical properties are influenced by its dual functionality, which includes both electrophilic and nucleophilic sites. The presence of a chloromethyl group at the 5-position and a difluoromethyl group at the 6-position enhances its reactivity, making it an attractive building block for further chemical modifications. These features are particularly valuable in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of difluoromethyl groups into drug molecules has been shown to modulate their pharmacokinetic profiles, leading to more effective therapeutic outcomes. Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate exemplifies this trend, as it serves as a key precursor in the synthesis of fluorinated pyridine derivatives.

The pharmaceutical industry has been actively exploring novel scaffolds derived from pyridine cores due to their broad range of biological activities. Pyridine derivatives are known for their role in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern of Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate positions it as a valuable candidate for further derivatization, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. By leveraging intermediates like Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate, researchers can rapidly explore different chemical space, accelerating the identification of lead compounds. The compound's versatility allows for the introduction of various functional groups, enabling the synthesis of a wide array of analogs with tailored biological properties.

The agrochemical sector also benefits from the use of such specialized intermediates. Fluorinated pyridine derivatives have shown promise in the development of novel pesticides and herbicides due to their improved bioavailability and environmental stability. Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate can be used as a starting material for synthesizing compounds that exhibit enhanced pest control properties while minimizing ecological impact.

The synthesis of Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to introduce the desired substituents into the pyridine core. These synthetic strategies highlight the compound's significance as a key intermediate in modern organic synthesis.

The safety and handling of Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate must be carefully managed due to its reactive nature. While it is not classified as a hazardous material under standard regulatory guidelines, proper laboratory protocols should be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment.

In conclusion, Methyl 3-chloro-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805277-49-9) is a multifunctional organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to advance, this compound is expected to play an increasingly important role in drug discovery and development efforts worldwide.